![molecular formula C13H9FO3 B3117525 4'-Fluoro-5-hydroxy-[1,1'-biphenyl]-2-carboxylic acid CAS No. 223760-71-2](/img/structure/B3117525.png)
4'-Fluoro-5-hydroxy-[1,1'-biphenyl]-2-carboxylic acid
Overview
Description
“4’-Fluoro-5-hydroxy-[1,1’-biphenyl]-2-carboxylic acid” is a compound that belongs to the class of biphenyls . It has a molecular formula of C15H13FO3 . It is also known by other names such as 4’-Hydroxyflurbiprofen and 2-[3-fluoro-4-(4-hydroxyphenyl)phenyl]propanoic acid .
Molecular Structure Analysis
The molecular structure of “4’-Fluoro-5-hydroxy-[1,1’-biphenyl]-2-carboxylic acid” can be represented by its IUPAC name 2-[3-fluoro-4-(4-hydroxyphenyl)phenyl]propanoic acid . The InChI representation of the molecule is InChI=1S/C15H13FO3/c1-9(15(18)19)11-4-7-13(14(16)8-11)10-2-5-12(17)6-3-10/h2-9,17H,1H3,(H,18,19) .Scientific Research Applications
Synthetic Methods and Chemical Properties
- Practical Synthesis of Related Compounds : A study by Qiu et al. (2009) discusses a practical synthesis method for 2-Fluoro-4-bromobiphenyl, a compound related to 4'-Fluoro-5-hydroxy-[1,1'-biphenyl]-2-carboxylic acid. This synthesis is crucial for the manufacture of flurbiprofen, highlighting the importance of fluoro-biphenyl derivatives in pharmaceutical manufacturing due to their chemical properties and applications in creating anti-inflammatory and analgesic materials (Qiu, Gu, Zhang, & Xu, 2009).
Environmental and Biological Implications
- Fluorinated Alternatives to Environmental Pollutants : Wang et al. (2013) reviewed fluorinated alternatives to long-chain perfluoroalkyl carboxylic acids (PFCAs) and sulfonic acids (PFSAs), highlighting the ongoing transition to safer chemicals. This research is relevant to understanding the environmental behavior and potential impacts of fluorinated biphenyl carboxylic acids, suggesting a comparison in terms of environmental releases and persistence (Wang, Cousins, Scheringer, & Hungerbühler, 2013).
Chemical Applications and Drug Synthesis
- Levulinic Acid in Drug Synthesis : Zhang et al. (2021) explore the use of levulinic acid, a biomass-derived compound with carboxyl functional groups, in drug synthesis. The flexibility offered by carboxyl and carbonyl groups in molecules like 4'-Fluoro-5-hydroxy-[1,1'-biphenyl]-2-carboxylic acid can significantly reduce drug synthesis costs and simplify processes, showcasing the potential of similar compounds in medicinal chemistry (Zhang, Wang, Liu, Wang, Xu, & Ma, 2021).
Bioisosteres and Drug Design
- Carboxylic Acid Bioisosteres : Horgan and O’ Sullivan (2021) discuss the role of carboxylic acid bioisosteres in drug design, underscoring the significance of compounds like 4'-Fluoro-5-hydroxy-[1,1'-biphenyl]-2-carboxylic acid. Bioisosteres are used to improve pharmacological profiles by overcoming issues related to toxicity, metabolic stability, and membrane permeability, indicating the importance of such compounds in developing safer and more effective drugs (Horgan & O’ Sullivan, 2021).
properties
IUPAC Name |
2-(4-fluorophenyl)-4-hydroxybenzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9FO3/c14-9-3-1-8(2-4-9)12-7-10(15)5-6-11(12)13(16)17/h1-7,15H,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKZCPLGNFBXLHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C=CC(=C2)O)C(=O)O)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9FO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Fluorophenyl)-4-hydroxybenzoic acid |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.